Ethyl 4-(5-chlorothiophene-2-carboxamido)benzoate
Description
Scientific Research Applications
Synthesis and Chemical Properties
Ethyl 4-(5-chlorothiophene-2-carboxamido)benzoate, although not directly studied, is closely related to various compounds that have been synthesized and investigated for their unique chemical properties and potential applications. One relevant compound is ethyl-2-(benzenepeptide-5-yl)-4-methyl-1,3-thiazole-5-carboxylate, designed and synthesized through the cyclization of thioamide with 2-chloroacetoacetate. This process has a yield of over 60%, showcasing its efficiency in producing thiazole derivatives which could be structurally related to Ethyl 4-(5-chlorothiophene-2-carboxamido)benzoate (Tang Li-jua, 2015).
Potential Biological Activity
The structural similarity of Ethyl 4-(5-chlorothiophene-2-carboxamido)benzoate to other compounds suggests potential biological activities. For instance, compounds like ethyl 5-amino-3-(4-chlorostyryl)-4-cyanothiophene-2-carboxylate have been evaluated as anti-cancer agents, indicating that Ethyl 4-(5-chlorothiophene-2-carboxamido)benzoate could possess similar biological properties (R. Mohareb, A. Abdallah, M. H. Helal, Somiya M H Shaloof, 2016).
Photophysical and Electrochemical Applications
Ethyl 4-(5-chlorothiophene-2-carboxamido)benzoate may have potential photophysical and electrochemical applications. Related compounds like ethyl 3-phenylisothiazole-4-carboxylate have been studied for their photophysical properties, revealing absorptions mainly due to π→π* transitions, which are significant for materials used in optical and electronic applications (M. Amati, S. Belviso, M. D’Auria, F. Lelj, R. Racioppi, L. Viggiani, 2010).
Catalytic and Synthetic Applications
Ethyl 4-(5-chlorothiophene-2-carboxamido)benzoate could also find applications in catalysis and synthetic chemistry. Related research has shown the utility of similar compounds in the synthesis of complex molecules. For example, the preparation of esters from carboxylic and phosphoric acid via quaternary phosphonium salts demonstrates a potential route for synthesizing a range of ester compounds, which could include derivatives of Ethyl 4-(5-chlorothiophene-2-carboxamido)benzoate (O. Mitsunobu, M. Yamada, 1967).
properties
IUPAC Name |
ethyl 4-[(5-chlorothiophene-2-carbonyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClNO3S/c1-2-19-14(18)9-3-5-10(6-4-9)16-13(17)11-7-8-12(15)20-11/h3-8H,2H2,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIFACWHHJOOGOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C(S2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(5-chlorothiophene-2-carboxamido)benzoate | |
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